Cas no 2172129-78-9 (4-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172129-78-9
• MF: C₂₇H₂₄BrNO₄
• MW: 506.387766838074
• CID: 6518620
• PubChem ID: 165527659
• Update Time: 2025-08-02

4-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• 4-(4-bromo-2-methylphenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• EN300-1454332
• 2172129-78-9

• Inchi： 1S/C27H24BrNO4/c1-16-12-17(28)10-11-18(16)23-13-29(14-24(23)26(30)31)27(32)33-15-25-21-8-4-2-6-19(21)20-7-3-5-9-22(20)25/h2-12,23-25H,13-15H2,1H3,(H,30,31)
• InChI Key： JPVVWOWYQLMCCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O

Computed Properties

• Exact Mass: 505.08887g/mol
• Monoisotopic Mass: 505.08887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

4-(4-Bromo-2-Methylphenyl)-1-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

4-(4-Bromo-2-Methylphenyl)-1-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Pyrrolidine-3-Carboxylic Acid, with the CAS number 2172129-78-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, belongs to the class of protected amino acids, which are widely used in peptide synthesis and other biochemical applications.

The structure of this compound is characterized by a pyrrolidine ring system, which serves as the backbone. Attached to this ring is a fluorenylmethoxycarbonyl group, a protective group that plays a crucial role in peptide synthesis by temporarily blocking the amino group of the amino acid. The presence of a bromo and methyl substituent on the aromatic ring further enhances its chemical versatility and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role in the synthesis of bioactive peptides, which are essential for understanding cellular processes and developing new drugs. The Fmoc group is particularly valuable due to its stability under basic conditions and ease of removal using acidic reagents, making it ideal for solid-phase peptide synthesis (SPPS).

In addition to its applications in peptide synthesis, this compound has been investigated for its potential in drug delivery systems. The unique combination of the pyrrolidine ring and the fluorenylmethoxycarbonyl group allows for the creation of molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. These attributes make it a promising candidate for use in targeted drug delivery systems.

The synthesis of 4-(4-Bromo-2-Methylphenyl)-1-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Pyrrolidine-3-Carboxylic Acid involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

Furthermore, computational studies have provided valuable insights into the molecular properties of this compound. Using advanced molecular modeling techniques, scientists have been able to predict its interactions with biological targets, such as enzymes and receptors. These studies have revealed that the compound exhibits favorable binding affinities, suggesting its potential as a lead molecule in drug discovery.

In conclusion, 4-(4-Bromo-2-Methylphenyl)-1-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Pyrrolidine-3-Carboxylic Acid is a versatile and valuable compound with wide-ranging applications in medicinal chemistry. Its unique structure, combined with its favorable chemical properties, makes it an attractive candidate for further research and development in the field of drug discovery.